Cas no 1378255-35-6 (4-Bromo-5,8-difluoroquinoline-3-carboxylic acid)
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
- 4-Bromo-5,8-difluoro-quinoline-3-carboxylic acid
-
- Inchi: 1S/C10H4BrF2NO2/c11-8-4(10(15)16)3-14-9-6(13)2-1-5(12)7(8)9/h1-3H,(H,15,16)
- InChI Key: XLWSQODJEFKLPT-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)O)=CN=C2C(=CC=C(C2=1)F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- XLogP3: 2.6
- Topological Polar Surface Area: 50.2
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM261726-1g |
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid |
1378255-35-6 | 97% | 1g |
$561 | 2021-08-18 | |
| Chemenu | CM261726-5g |
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid |
1378255-35-6 | 97% | 5g |
$1346 | 2021-08-18 | |
| Chemenu | CM261726-10g |
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid |
1378255-35-6 | 97% | 10g |
$1772 | 2021-08-18 | |
| Chemenu | CM261726-1g |
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid |
1378255-35-6 | 97% | 1g |
$594 | 2022-06-13 |
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid
Research Briefing on 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid (CAS: 1378255-35-6) in Chemical Biology and Pharmaceutical Applications
4-Bromo-5,8-difluoroquinoline-3-carboxylic acid (CAS: 1378255-35-6) is a fluorinated quinoline derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel antimicrobial and anticancer agents. The presence of both bromine and fluorine substituents on the quinoline scaffold enhances its utility in cross-coupling reactions and modulates its biological activity, making it a valuable building block in medicinal chemistry.
Recent studies have explored the use of 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid in the design of kinase inhibitors, leveraging its ability to interact with ATP-binding sites. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its incorporation into selective inhibitors targeting fibroblast growth factor receptors (FGFRs), which are implicated in various cancers. The compound's carboxylic acid moiety allows for further derivatization, enabling the attachment of pharmacophores that enhance target specificity and pharmacokinetic properties.
In antimicrobial research, this quinoline derivative has shown promise as a precursor for developing next-generation fluoroquinolone antibiotics. Researchers have utilized its reactive bromine substituent for palladium-catalyzed coupling reactions to create analogs with improved activity against drug-resistant bacterial strains. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives exhibiting potent inhibition of DNA gyrase in methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range.
The compound's mechanism of action appears to involve multiple pathways, including intercalation with nucleic acids and interference with essential enzymatic processes. Structural-activity relationship (SAR) studies have revealed that the difluoro substitution pattern at positions 5 and 8 significantly influences both the compound's reactivity in synthetic transformations and its biological activity. Computational docking studies suggest that these fluorine atoms participate in critical hydrogen bonding interactions with target proteins.
From a synthetic chemistry perspective, 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid offers several advantages. Its crystalline nature facilitates purification, and the bromine atom serves as an excellent handle for further functionalization through modern cross-coupling methodologies. Recent advances in continuous flow chemistry have enabled more efficient large-scale production of this intermediate, addressing previous challenges associated with batch processing of halogenated quinolines.
Ongoing research is exploring the compound's potential in targeted drug delivery systems. Its ability to chelate metal ions while maintaining biological activity has prompted investigations into radiopharmaceutical applications, particularly in the development of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. Preliminary results suggest that derivatives of this scaffold may serve as effective imaging probes for tumor detection.
In conclusion, 4-Bromo-5,8-difluoroquinoline-3-carboxylic acid represents a multifaceted tool in contemporary drug discovery. Its unique combination of chemical reactivity and biological activity continues to inspire innovative applications across therapeutic areas. Future research directions likely include optimization of its physicochemical properties for improved bioavailability and exploration of its potential in combination therapies against multidrug-resistant pathogens and aggressive cancers.
1378255-35-6 (4-Bromo-5,8-difluoroquinoline-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)